Counterattack reagents in organic synthesis: versatility and efficiency

Chemical Communications Pub Date: 1900-01-01 DOI: 10.1039/A705054B

Abstract

The concept of ‘counterattack reagents’ has been applied in the development of various chemical transformations. The use of counterattack reagents allows complicated reactions to be accomplished in a single flask without the isolation of intermediates. Thus multistep transformations can be simplified to ‘one-step’ operations. Representative examples of applications illustrated herein include oxidation, reduction, C–C single and double bond formation, cyclization, C–Si bond formation, O- and N-silylations and allylsilylation, as well as dealkylation. Comparisons are made between the results from traditional and ‘counterattack’ methods. Examples also include the utilization of ‘pseudo-counterattack’ and ‘intramolecular counterattack’ strategies in organic synthesis. The ‘counterattack reagents’ involved in those reactions are often, but not limited to, silicon-containing compounds.

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Chemical Communications
Journal Name：Chemical Communications
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